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For Researchers, Scientists, and Drug Development Professionals

Fluoroantimonic acid (HSbFe), renowned as the strongest known superacid, holds a
prominent position in the landscape of catalysis. Its unparalleled acidity enables it to catalyze a
wide array of chemical transformations, particularly in hydrocarbon chemistry, that are often
sluggish or unfeasible with conventional acid catalysts. This guide provides a comparative
analysis of the catalytic activity of fluoroantimonic acid against other notable superacids,
supported by available experimental data and detailed methodologies.

Acidity of Superacids: The Hammett Acidity
Function

The strength of superacids is quantified using the Hammett acidity function (Ho), which extends
the pH scale to highly acidic media. A more negative Ho value indicates a stronger acid.
Fluoroantimonic acid exhibits the most negative Ho value, underscoring its exceptional
proton-donating ability, which is the cornerstone of its catalytic activity.
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Hammett Acidity Function

Superacid Composition

(Ho)
Fluoroantimonic Acid HF-SbFs -28t0 -31.3
Magic Acid HSOsF-SbFs -23
Fluorosulfuric Acid HSOsF -15.1
Triflic Acid CFsSOsH -14.1
Perchloric Acid HCIOa4 -13.0
Sulfuric Acid (100%) H2S0a4 -12.0

Table 1: Hammett Acidity Function (Ho) of Selected Superacids. This table provides a
comparison of the acidity of various superacids. The significantly more negative Ho value of
fluoroantimonic acid highlights its superior strength.

Catalytic Applications: Isomerization and Alkylation

Superacids are pivotal in the petrochemical industry for processes such as the isomerization of
linear alkanes to branched isomers, which enhances the octane number of gasoline, and the
alkylation of isobutane with alkenes to produce high-octane gasoline components. The extreme
acidity of fluoroantimonic acid allows these reactions to proceed at lower temperatures and
with higher efficiency compared to other catalysts.

Isomerization of n-Alkanes

The isomerization of n-alkanes is a classic benchmark reaction for superacid catalysts. The
general mechanism involves the protonation of the alkane to form a carbocation, which then
undergoes skeletal rearrangement.
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Figure 1: General mechanism for n-alkane isomerization catalyzed by a superacid.

While direct comparative data for liquid superacids in n-alkane isomerization is scarce in
publicly available literature, the catalytic activity generally correlates with the acid strength.
Therefore, fluoroantimonic acid is expected to exhibit the highest activity.
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Table 2: Representative Data for Alkane Isomerization. This table presents available data on
alkane isomerization using different types of superacid catalysts. Direct quantitative
comparisons for liquid superacids under identical conditions are limited in the literature.

Alkylation of Isobutane with Butene

Alkylation is another critical industrial process where superacids excel. The reaction of
isobutane with butene produces highly branched C8 alkanes (alkylate), a key component of
high-octane gasoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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